![molecular formula C14H22N2O B3163179 N,N-Dimethyl[4-(4-piperidinyloxy)phenyl]-methanamine CAS No. 883532-56-7](/img/structure/B3163179.png)
N,N-Dimethyl[4-(4-piperidinyloxy)phenyl]-methanamine
Overview
Description
“N,N-Dimethyl[4-(4-piperidinyloxy)phenyl]-methanamine” is a chemical compound with the CAS Number: 883532-56-7 and a molecular weight of 234.34 . The IUPAC name for this compound is N,N-dimethyl [4- (4-piperidinyloxy)phenyl]methanamine .
Molecular Structure Analysis
The molecular formula of “N,N-Dimethyl[4-(4-piperidinyloxy)phenyl]-methanamine” is C14H22N2O . The InChI Code for this compound is 1S/C14H22N2O/c1-16(2)11-12-3-5-13(6-4-12)17-14-7-9-15-10-8-14/h3-6,14-15H,7-11H2,1-2H3 .Scientific Research Applications
Fluorescent Probes and Sensors
DMPSDA’s absorption and fluorescence spectra have been studied in different solvents, including cyclohexane, acetonitrile, and dimethyl sulfoxide . Researchers have explored its potential as a fluorescent probe or sensor due to its intramolecular charge transfer (ICT) state. The betaine electronic structure of the trinitrophenyl group in the ground state supports this application. DMPSDA’s fluorescence properties can be harnessed for detecting specific analytes or monitoring chemical processes.
Crystal Engineering and Supramolecular Chemistry
DMPSDA’s crystalline form and its lustrous black crystals are intriguing. Researchers could investigate its crystal packing, intermolecular interactions, and potential applications in supramolecular chemistry. Understanding its crystal structure may reveal new insights into its properties.
Safety and Hazards
properties
IUPAC Name |
N,N-dimethyl-1-(4-piperidin-4-yloxyphenyl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O/c1-16(2)11-12-3-5-13(6-4-12)17-14-7-9-15-10-8-14/h3-6,14-15H,7-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXYPWVQHTNTJKF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC1=CC=C(C=C1)OC2CCNCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl[4-(4-piperidinyloxy)phenyl]-methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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